N-(2-(5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)benzamide

• IUPAC Name: N-[2-(5-methyl-3-thiophen-2-ylpyrazol-1-yl)ethyl]benzamide
• InChI: InChI=1S/C17H17N3OS/c1-13-12-15(16-8-5-11-22-16)19-20(13)10-9-18-17(21)14-6-3-2-4-7-14/h2-8,11-12H,9-10H2,1H3,(H,18,21)
• InChI Key: ZGEKQFHGOVMYKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCNC(=O)C2=CC=CC=C2)C3=CC=CS3
• Molecular Formula: C17H17N3OS
• Molecular Weight: 311.4 g/mol

Description

N-(2-(5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)benzamide is a chemical compound that has been synthesized for scientific research purposes. This compound has been found to have potential applications in various fields of research, including medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

Heterocyclic Synthesis and Chemical Properties

• Thiophenylhydrazonoacetates Synthesis : Research conducted by Mohareb et al. (2004) delves into the synthesis of benzo[b]thiophen-2-yl-hydrazonoesters and explores their reactivity towards generating a variety of heterocyclic derivatives, including pyrazole and isoxazole, highlighting the compound's utility in heterocyclic synthesis (Mohareb et al., 2004).

Anticancer Activity

• Celecoxib Derivatives for Anticancer : Ş. Küçükgüzel et al. (2013) synthesized derivatives of celecoxib, exploring their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. These studies underline the compound's potential in developing therapeutic agents for cancer treatment (Ş. Küçükgüzel et al., 2013).
• Benzamide-Based Anticancer Agents : Ravinaik et al. (2021) designed and synthesized benzamide derivatives showing significant anticancer activity across several cancer cell lines, demonstrating the compound's promising role in cancer research (Ravinaik et al., 2021).

Antiviral and Anti-Influenza Activity

• Anti-Influenza Virus Activity : A study by Hebishy et al. (2020) presented a new route for synthesizing benzamide-based 5-aminopyrazoles and their derivatives, demonstrating remarkable activity against the avian influenza virus, highlighting the compound's antiviral applications (Hebishy et al., 2020).

Anti-Tumor Agents

• Bis-Pyrazolyl-Thiazoles as Anti-Tumor Agents : Gomha et al. (2016) synthesized 1,4-bis(1-(5-(aryldiazenyl)thiazol-2-yl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-yl)benzenes, evaluating their anti-tumor activities against hepatocellular carcinoma (HepG2) cell lines, indicating its potential as an anti-tumor agent (Gomha et al., 2016).

Mechanism of Action

Target of Action

Thiophene derivatives have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry . They are remarkably effective compounds with respect to their biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .

Mode of Action

It is known that thiophene derivatives interact with various biological targets to exert their therapeutic effects .

Biochemical Pathways

Thiophene derivatives are known to interact with various biochemical pathways due to their diverse therapeutic properties .

Pharmacokinetics

Thiophene derivatives are known to have versatile synthetic applicability and biological activity .

Result of Action

Some thiophene derivatives have been reported as good candidates as anticancer drugs through their screening toward cancer and normal cell lines .